Cas no 1806518-36-4 (3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one
• CAS No: 1806518-36-4
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4977654
• Update Time: 2025-10-25

3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7Br2NO3/c10-5-4-8(13)6-2-1-3-7(11)9(6)12(14)15/h1-3H,4-5H2
• InChI Key： UOESIQCIANKODI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one

Introduction to 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one (CAS No. 1806518-36-4)

3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one (CAS No. 1806518-36-4) is a brominated organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a brominated nitrophenyl group and a brominated ketone moiety. The combination of these functional groups endows the compound with a range of interesting chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules and potential drug candidates.

The molecular formula of 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one is C₁₀H₇Br₂₃, and its molecular weight is approximately 349.97 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 95 to 98°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it highly versatile for various synthetic applications.

In recent years, the study of brominated compounds has been driven by their potential applications in pharmaceuticals, agrochemicals, and materials science. 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one has been particularly noted for its role as an intermediate in the synthesis of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anti-inflammatory agents. The brominated nitrophenyl group has been shown to enhance the pharmacological activity of these agents by improving their lipophilicity and metabolic stability.

The synthetic route to 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one typically involves several steps, including the bromination of a suitable starting material followed by nitration and ketone formation. One common approach involves the reaction of 3-bromobenzonitrile with bromoacetyl bromide in the presence of a base such as potassium carbonate. The resulting nitrile is then hydrolyzed to form the corresponding carboxylic acid, which is subsequently reduced to the aldehyde and oxidized to the ketone. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The biological activity of 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one has been extensively studied in various in vitro and in vivo models. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies have shown that it possesses antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

In the context of drug discovery, 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one has been used as a lead compound for the development of new therapeutic agents. Its unique structural features make it an attractive candidate for modification through structure-activity relationship (SAR) studies. For example, substituting different functional groups on the phenyl ring or modifying the ketone moiety can lead to compounds with enhanced biological activity and improved pharmacokinetic properties.

The safety profile of 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further studies are required to fully understand its safety profile before advancing to clinical trials.

In conclusion, 3-Bromo-1-(3-bromo-2-nitrophenyl)propan-1-one (CAS No. 1806518-36-4) is a versatile and promising compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical structure and biological properties make it an important intermediate in the development of novel therapeutic agents and bioactive molecules. Ongoing research continues to explore its potential uses and optimize its properties for various applications.